Cas no 38522-20-2 (Nsc169638)

• Product Name: Nsc169638
• CAS No: 38522-20-2
• MF: C₁₉H₂₆O₄
• MW: 318.407346248627
• CID: 923606
• PubChem ID: 298013
• Update Time: 2025-04-19

Nsc169638 Chemical and Physical Properties

Names and Identifiers

• Nsc169638
• 4β,5β-Epoxy-3β-hydroxyandrostan-6,17-dion
• NSC-169638
• 3-Hydroxy-4,5-epoxyandrostane-6,17-dione
• 38522-20-2
• DTXSID30305191

• Inchi： 1S/C19H26O4/c1-17-7-5-12-10(11(17)3-4-14(17)21)9-15(22)19-16(23-19)13(20)6-8-18(12,19)2/h10-13,16,20H,3-9H2,1-2H3
• InChI Key： OSTRERZSOLIGER-UHFFFAOYSA-N
• SMILES： O1C2C(CCC3(C)C4CCC5(C)C(CCC5C4CC(C132)=O)=O)O

Computed Properties

• Exact Mass: 318.18318
• Monoisotopic Mass: 318.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.9